![molecular formula C17H11NO4 B2801954 2-((Benzo[3,4-D]1,3-dioxolen-5-ylamino)methylene)indane-1,3-dione CAS No. 1001048-70-9](/img/structure/B2801954.png)
2-((Benzo[3,4-D]1,3-dioxolen-5-ylamino)methylene)indane-1,3-dione
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Overview
Description
2-((Benzo[3,4-D]1,3-dioxolen-5-ylamino)methylene)indane-1,3-dione is a research chemical . It is used for a variety of research applications and can be purchased in bulk quantities . It is also used as a high-quality reference standard for pharmaceutical testing .
Molecular Structure Analysis
The molecular structure of this compound can be represented by the SMILES string: C1OC2=C(O1)C=C(C=C2)N=CC3=C(C4=CC=CC=C4C3=O)O .Physical And Chemical Properties Analysis
The CAS number of this compound is 1001048-70-9 . Its molecular formula is C20H15NOS and it has a molecular weight of 317.404200 g/mol .Scientific Research Applications
Synthesis and Structural Analysis
A significant area of research involving the chemical compound is its synthesis and structural characterization. The compound belongs to a class of derivatives synthesized for various applications, including medicinal chemistry and material science. For instance, Lv et al. (2013) synthesized a series of novel derivatives similar to the compound of interest, highlighting their methodological approach and confirming the molecular structure through X-ray crystallography. This research demonstrates the compound's relevance in developing new materials and potential pharmaceuticals (Hong-Shui Lv, Jin-hua Zhang, Yong-Sheng Xie, Baoxiang Zhao, 2013).
Chemical Reactions and Potential Applications
Research on derivatives of 2-((Benzo[3,4-d]1,3-dioxolen-5-ylamino)methylene)indane-1,3-dione explores their involvement in various chemical reactions, such as cascade reactions for synthesizing indenodihydropyridine and indenopyridine compounds. Luo et al. (2019) developed a concise and environmentally friendly route for the synthesis of these compounds, emphasizing the reaction's efficiency and the potential biological activity of the products (Qin Luo, Rong Huang, Q. Xiao, Lingran Kong, Jun Lin, Shengjiao Yan, 2019).
Photophysical Properties
Antibacterial Activity
Another research focus has been on the antibacterial properties of compounds synthesized from this compound derivatives. El-Emarya and El-Adasy (2006) investigated the synthesis and antibacterial activity of new pyrazoles incorporated with various cyclic and heterocyclic moieties, indicating the compound's potential as a precursor for developing new antibacterial agents (Talaat El-Emarya, Abu-Bakr A. El-Adasy, 2006).
Safety and Hazards
properties
IUPAC Name |
2-(1,3-benzodioxol-5-yliminomethyl)-3-hydroxyinden-1-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H11NO4/c19-16-11-3-1-2-4-12(11)17(20)13(16)8-18-10-5-6-14-15(7-10)22-9-21-14/h1-8,19H,9H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MMQZSOKFIURURO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1OC2=C(O1)C=C(C=C2)N=CC3=C(C4=CC=CC=C4C3=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H11NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
293.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.